Cas no 5520-39-8 ( )

• Product Name: &nbsp
• CAS No: 5520-39-8
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 943530
• PubChem ID: 12686163
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-OXO-1H,2H,3H,4H-QUINOLIZINIUM BROMIDE
• 3,4-dihydro-2H-quinolizin-5-ium-1-one,bromide
• 1-Oxo-1,2,3,4-tetrahydro-chinolizinylium, Bromid
• 1-oxo-1,2,3,4-tetrahydroquinolizinium bromide
• 1-oxo-1,2,3,4-tetrahydro-quinolizinylium, bromide
• AG-F-92775
• AmbkkkkK396
• CTK5A3210
• Z1269112409
• 5520-39-8
• 1,2,3,4-Tetrahydro-1-oxoquinolizinium bromide
• 1-oxo-1,2,3,4-tetrahydro-5lambda5-quinolizin-5-ylium bromide
• DTXSID30506863
• CS-0249153
• EN300-4263499
• 1-Oxo-1,2,3,4-tetrahydroquinolizin-5-ium bromide
• 3,4-dihydro-2H-quinolizin-5-ium-1-one;bromide
•  

• Inchi： 1S/C9H10NO.BrH/c11-9-5-3-7-10-6-2-1-4-8(9)10;/h1-2,4,6H,3,5,7H2;1H/q+1;/p-1
• InChI Key： VBNGHAAPJJSKPT-UHFFFAOYSA-M
• SMILES： [Br-].O=C1C2C=CC=C[N+]=2CCC1

Computed Properties

• Exact Mass: 216.9163
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21Ų

Experimental Properties

• PSA: 20.95